Cas no 550346-58-2 (4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: 4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 550346-58-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 3310912
• PubChem ID: 9989954
• Update Time: 2025-10-13

4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER
• EN300-363134
• AKOS017530054
• 550346-58-2
• tert-butyl 2-amino-4-methylpent-4-enoate

• Inchi： 1S/C10H19NO2/c1-7(2)6-8(11)9(12)13-10(3,4)5/h8H,1,6,11H2,2-5H3
• InChI Key： HQVGCJRZCBKNRI-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.141578849Da
• Monoisotopic Mass: 185.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on 4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER

Comprehensive Overview of 4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER (CAS No. 550346-58-2)

The compound 4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER (CAS No. 550346-58-2) is a specialized ester derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a unique combination of functional groups, including an amino group and a pentenoic acid backbone, making it a versatile intermediate for the development of bioactive compounds. Researchers and industries are increasingly interested in this compound due to its potential in designing novel peptide mimetics and small-molecule therapeutics.

One of the key attributes of 550346-58-2 is its role in asymmetric synthesis, where it serves as a chiral building block. The presence of the 1,1-dimethylethyl ester (tert-butyl ester) group enhances its stability under acidic conditions, a feature highly valued in medicinal chemistry. Recent trends in drug discovery emphasize the need for structurally diverse intermediates, and this compound aligns perfectly with such demands. Its applications extend to protease inhibitor development and enzyme substrate design, areas that are currently under intense investigation in the biotech sector.

In the context of green chemistry, 4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER has garnered attention for its potential to reduce synthetic steps in multi-step reactions. This aligns with the growing focus on sustainable synthesis and atom economy, which are critical topics in modern chemical research. Laboratories are exploring its use in catalytic hydrogenation and cross-coupling reactions, both of which are pivotal for producing high-value fine chemicals.

From a commercial perspective, the demand for CAS 550346-58-2 is driven by its utility in custom synthesis and contract manufacturing. Pharmaceutical companies often seek such tailored intermediates to accelerate their R&D pipelines. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) techniques makes it a preferred choice for researchers working on peptide-based drugs, a rapidly expanding market segment.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the high quality required for its applications in sensitive fields like preclinical drug development. Furthermore, its storage and handling are straightforward, as it exhibits good stability under standard laboratory conditions, provided it is kept away from strong oxidizers.

In summary, 4-PENTENOIC ACID, 2-AMINO-4-METHYL-, 1,1-DIMETHYLETHYL ESTER (CAS No. 550346-58-2) represents a valuable tool for chemists and researchers aiming to innovate in drug discovery and organic synthesis. Its structural features and reactivity profile position it as a critical component in the development of next-generation therapeutics and sustainable chemical processes.